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Compound Name: VU6007496

Cat. No.: B15617491

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU6007496 is a potent and selective positive allosteric modulator (PAM) of the M1 muscarinic

acetylcholine receptor (M1 mAChR). Developed as a potential therapeutic agent for cognitive

deficits in neurological disorders, this molecule has garnered significant interest within the

scientific community. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and biological activity of VU6007496, including detailed

experimental protocols and pathway visualizations to support further research and

development efforts. VU6007496 has been identified as a valuable in vivo tool compound for

studying the selective activation of M1 receptors in rats and nonhuman primates.[1][2]

Chemical Structure and Properties
VU6007496 is a pyrrolo[3,2-b]pyridine derivative with the systematic IUPAC name 1-methyl-7-

(4-(1-methyl-1H-pyrazol-3-yl)benzyl)-N-(tetrahydro-2H-pyran-4-yl)-1H-pyrrolo[3,2-b]pyridine-5-

carboxamide. Its chemical structure and key identifiers are presented below.

Chemical Structure:
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Caption: Chemical structure of VU6007496.

Physicochemical Properties

A summary of the key physicochemical properties of VU6007496 is provided in the table below.

These properties are crucial for understanding its behavior in biological systems and for

formulation development.

Property Value Reference

Molecular Formula C25H27N5O2 --INVALID-LINK--

Molecular Weight 429.51 g/mol --INVALID-LINK--

CAS Number 2127101-85-1 --INVALID-LINK--

Calculated LogP 3.5

Topological Polar Surface Area

(TPSA)
78.5 Å²

Solubility 10 mM in DMSO --INVALID-LINK--

Biological Activity and Pharmacology
VU6007496 is a highly selective M1 positive allosteric modulator with minimal agonist activity.

Its pharmacological profile has been characterized through a series of in vitro and in vivo

studies.

In Vitro Pharmacology

The in vitro activity of VU6007496 has been assessed in various cell-based assays. The

following table summarizes its potency and selectivity.
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Assay Species EC50 % ACh Max Reference

M1 PAM Activity Human 228 nM 80%

M1 Agonist

Activity
Human > 10 µM 24%

M2-M5 Activity Human & Rat > 30 µM -

In Vivo Pharmacology

The in vivo efficacy of VU6007496 has been demonstrated in rodent models of cognition. A key

study is the novel object recognition (NOR) test in rats.

Animal Model Test
Minimum
Effective Dose
(MED)

Effect Reference

Rat

Novel Object

Recognition

(NOR)

3 mg/kg, p.o.

Dose-

dependently

enhanced

recognition

memory

[1]

Pharmacokinetics

VU6007496 exhibits excellent pharmacokinetic properties across multiple species, including

good oral bioavailability and CNS penetration.[1][2]

Species
Clearance
(Clp,
mL/min/kg)

Half-life
(t1/2, h)

Oral
Bioavailabil
ity (%F)

Brain
Penetration
(Kp,uu)

Reference

Rat 26 6.1 66% 0.36

Dog 2.4 12.8 35% Not Reported

Cynomolgus

Monkey
5.9 1.0 59% Not Reported
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Signaling Pathway
As a positive allosteric modulator of the M1 receptor, VU6007496 enhances the receptor's

response to the endogenous ligand, acetylcholine. The M1 receptor is a Gq-coupled receptor,

and its activation initiates a well-defined intracellular signaling cascade.
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Caption: M1 receptor signaling pathway modulated by VU6007496.
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Experimental Protocols
This section provides detailed methodologies for key experiments cited in the characterization

of VU6007496.

Synthesis of VU6007496

The synthesis of VU6007496 involves a multi-step process. A simplified workflow is depicted

below. For detailed reagents, conditions, and characterization data, please refer to the primary

literature.

Starting Materials

Synthesis of
Pyrrolo[3,2-b]pyridine Core

Suzuki Coupling

Amide Coupling

VU6007496

Click to download full resolution via product page

Caption: Simplified synthetic workflow for VU6007496.

In Vitro M1 PAM Calcium Mobilization Assay
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This assay is used to determine the potency and efficacy of compounds as positive allosteric

modulators of the M1 receptor.

Cell Line: Chinese Hamster Ovary (CHO) cells stably expressing the human M1 muscarinic

receptor.

Assay Principle: Measurement of intracellular calcium mobilization upon receptor activation

using a fluorescent calcium indicator.

Protocol:

Plate M1-CHO cells in 384-well plates and incubate overnight.

Load cells with a calcium-sensitive dye (e.g., Fluo-4 AM) for 45-60 minutes at 37°C.

Wash the cells with assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM

HEPES).

Add serial dilutions of VU6007496 or vehicle control to the wells and incubate for a short

period (e.g., 2-5 minutes).

Add a sub-maximal (EC20) concentration of acetylcholine (ACh) to all wells.

Measure the fluorescence intensity using a plate reader (e.g., FLIPR or FlexStation).

Data are normalized to the response of a maximal ACh concentration and EC50 values

are calculated using a four-parameter logistic equation.

In Vivo Novel Object Recognition (NOR) Test in Rats

This test assesses the effects of compounds on recognition memory.

Animals: Male Sprague-Dawley rats.

Apparatus: An open-field arena.

Protocol:
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Habituation: Allow each rat to freely explore the empty open-field arena for a set period

(e.g., 5-10 minutes) on consecutive days leading up to the test.

Training (Familiarization) Phase: Place two identical objects in the arena and allow the rat

to explore them for a defined time (e.g., 5 minutes). Administer VU6007496 or vehicle at a

specified time before this phase (e.g., 30 minutes prior).

Retention Interval: Return the rat to its home cage for a specific duration (e.g., 1 hour or

24 hours).

Testing Phase: Place the rat back into the arena, where one of the familiar objects has

been replaced with a novel object.

Data Analysis: Record the time the rat spends exploring each object. A discrimination

index (e.g., (time with novel object - time with familiar object) / (total exploration time)) is

calculated to assess memory. Increased time spent with the novel object indicates

successful recognition memory.

Conclusion
VU6007496 is a well-characterized M1 positive allosteric modulator with a promising preclinical

profile. Its high selectivity, excellent pharmacokinetic properties, and in vivo efficacy in cognitive

models make it an invaluable tool for researchers investigating the role of the M1 receptor in

health and disease. The detailed information and protocols provided in this guide are intended

to facilitate further exploration of this and similar compounds in the pursuit of novel therapeutics

for cognitive disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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